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Compound of Interest

Compound Name: BMS-193885

Cat. No.: B1667178 Get Quote

This guide provides detailed information and troubleshooting advice for dissolving and handling

BMS-193885 in your research experiments.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of BMS-193885 in DMSO and water?

A1: BMS-193885 exhibits significantly different solubility profiles in DMSO and water. It is

highly soluble in DMSO and moderately soluble in water. Specific values are summarized in the

table below.

Q2: I am having trouble dissolving BMS-193885 completely. What should I do?

A2: If you are experiencing solubility issues, please refer to our troubleshooting guide below.

Common solutions include gentle warming, vortexing, or sonication. For DMSO preparations,

using fresh, anhydrous DMSO is critical as absorbed moisture can significantly reduce the

compound's solubility[1].

Q3: What is the recommended method for preparing a stock solution?

A3: For detailed instructions, please see the Experimental Protocols section. The general

recommendation is to prepare a high-concentration stock solution in DMSO (e.g., 100 mM) and

then make further dilutions in your aqueous experimental medium.

Q4: How should I store the solid compound and my stock solutions?
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A4: The solid form of BMS-193885 should be stored desiccated at room temperature or at

-20°C[2][3]. Once prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -20°C for up to one month or at -80°C for up to six months[1].

Data Presentation: Solubility Summary
The following table summarizes the quantitative solubility data for BMS-193885.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 mM[2][3] 68.08 mg/mL[2][3]

Water 20 mM[2][3] 13.62 mg/mL[2][3]

Note: The molecular weight of BMS-193885 is 680.79 g/mol [2][3]. Solubility in DMSO can be

further improved with sonication[1].

Experimental Protocols
Protocol: Preparing a 100 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 100 mM stock solution of BMS-193885 in

DMSO.

Pre-Experiment Preparation:

Allow the vial of solid BMS-193885 to equilibrate to room temperature before opening to

prevent condensation.

Use a fresh, unopened bottle of anhydrous, high-purity DMSO for best results.

Hygroscopic (water-absorbing) DMSO can negatively impact solubility[1].

Weighing the Compound:

Accurately weigh out 68.08 mg of BMS-193885 powder using a calibrated analytical

balance.
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Dissolution:

Add the weighed compound to a sterile microcentrifuge tube or vial.

Add 1 mL of anhydrous DMSO to the vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10

minutes. Gentle warming (to 37°C) can also be applied.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[1]. Avoid repeated freeze-thaw cycles.

Troubleshooting and Visualization
The following workflow provides a visual guide to troubleshooting common solubility issues

encountered with BMS-193885.
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- Use fresh, anhydrous DMSO
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Caption: Troubleshooting workflow for dissolving BMS-193885.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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